Cas no 1153972-67-8 (N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
• CAS No: 1153972-67-8
• MF: C₁₁H₁₁BrFN₃
• MW: 284.127544641495
• CID: 5321525
• Update Time: 2025-11-02

N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-
• N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H11BrFN3/c1-16-7-9(6-15-16)14-5-8-2-3-11(13)10(12)4-8/h2-4,6-7,14H,5H2,1H3
• InChI Key： FCRXDFURLJGDPQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NCC2=CC=C(F)C(Br)=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-67-8)

N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl and methylpyrazole moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a halogenated aromatic ring with a heterocyclic amine, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for halogenated compounds like N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), which helps optimize efficacy in target-based therapies. The compound's CAS No. 1153972-67-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and crop protection studies.

One of the trending topics surrounding this compound is its potential use in precision agriculture. With the growing need for sustainable pest control, N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine is being explored as a precursor for next-generation agrochemicals. Its fluorine and bromine substituents enhance binding affinity to biological targets, a feature highly valued in green chemistry initiatives.

From a synthetic perspective, the compound's pyrazole core is a hotspot for modifications, enabling the creation of derivatives with improved bioavailability and selectivity. Laboratories worldwide are investigating its scalable synthesis to meet industrial demands. Questions like "How to synthesize N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine?" or "What are the applications of CAS 1153972-67-8?" dominate search engine queries, highlighting its interdisciplinary appeal.

In conclusion, N-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-67-8) represents a critical building block in modern chemistry. Its adaptability to drug design and agrochemical innovation ensures its continued prominence in scientific literature. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in healthcare and food security.